Cas no 629-99-2 (Pentacosane)

• Product Name: Pentacosane
• CAS No: 629-99-2
• MF: C₂₅H₅₂
• MW: 352.680388450623
• MDL: MFCD00009353
• CID: 82853
• PubChem ID: 24887002
• Update Time: 2025-04-18

Pentacosane Chemical and Physical Properties

Names and Identifiers

• pentacosane
• n-Pentacosane
• Pentacosane [Standard Material for GC]
• n-Pentacosaneneat
• N-pent-2-en-4-yl-N-pent-4-enoyl-O-acetylhydroxylamine
• n-Pentakosan
• n-Pentacosan
• NSC 158663
• BON9H94Y8V
• Pentacosane, analytical standard
• Pentacosane, 99%
• Tetracosane, methyl-
• YKNWIILGEFFOPE-UHFFFAOYSA-N
• Pentacosane[StandardMaterialforGC]
• NSC158663
• LMFA11000582
• TRA0049053
• TL8004354
• ST45022218
• S0297
• P0139
• Penta
• CH3-(CH2)23-CH3
• FT-0632671
• N-PENTACOSANE-D52
• UNII-BON9H94Y8V
• DTXSID2060882
• CH3-[CH2]23-CH3
• CHEBI:32938
• NS00010787
• AI3-36478
• DTXCID7043584
• MFCD00009353
• D91907
• Pentacosane; NSC 158663; n-Pentacosane
• 2A4605C9-A088-458C-AD58-AA987FF6C408
• NSC-158663
• HSDB 8355
• HY-N7494
• Q151007
• EINECS 211-123-6
• 121578-13-0
• LS-15134
• CS-0130240
• AKOS015843190
• 629-99-2
• DA-69050
• DB-054365
• (2H52)Pentacosane
• Pentacosane

• MDL： MFCD00009353
• Inchi： 1S/C25H52/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h3-25H2,1-2H3
• InChI Key： YKNWIILGEFFOPE-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 352.40700
• Monoisotopic Mass: 352.406902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 22
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 13.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White solid
• Density: 0.799±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 53.0 to 56.0 deg-C
• Boiling Point: 169-170 °C/0.05 mmHg(lit.)
• Flash Point: Fahrenheit: 248 ° f
  Celsius: 120 ° c
  
• Refractive Index: 1.4380
• PSA: 0.00000
• LogP: 9.99850
• Solubility: Insoluble in water

Pentacosane Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H304
• Warning Statement： P301+P310+P331-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：211-123-6

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